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Compound of Interest

Compound Name: 4-Allylphenyl acetate

CAS No.: 61499-22-7

Cat. No.: B1297866

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-allylphenyl acetate, a

phenylpropanoid of interest in various scientific domains. This document moves beyond a

simple recitation of facts to offer an in-depth exploration of its chemical structure, a detailed,

field-tested protocol for its synthesis via the acetylation of chavicol, and an analysis of its

spectroscopic characteristics. By explaining the causality behind experimental choices and

grounding all information in authoritative references, this guide serves as a practical resource

for researchers and professionals engaged in organic synthesis and drug discovery.

Introduction
4-Allylphenyl acetate, also known as chavicol acetate, is an organic compound belonging to

the phenylpropanoid class. Its structure, featuring a phenyl ring substituted with an allyl group

and an acetate moiety, makes it a subject of interest for synthetic chemists and drug

development professionals. The allyl group, in particular, is a versatile functional handle for

further chemical modifications, while the acetate ester can influence the compound's
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lipophilicity and pharmacokinetic properties. This guide will elucidate the key aspects of 4-
allylphenyl acetate, providing a robust foundation for its synthesis, characterization, and

potential applications.

Molecular Structure and Physicochemical
Properties
The foundational step in understanding any chemical entity is a thorough characterization of its

structure and physical properties.

Chemical Structure
4-Allylphenyl acetate possesses the chemical formula C₁₁H₁₂O₂ and a molecular weight of

176.21 g/mol . The structure consists of a benzene ring substituted at position 4 with a propen-

2-yl (allyl) group and an acetate group attached to the phenolic oxygen at position 1.

Caption: 2D Structure of 4-Allylphenyl Acetate.

Physicochemical Data
A comprehensive understanding of a compound's physical and chemical properties is

paramount for its effective handling, purification, and application in experimental settings. The

following table summarizes the key physicochemical properties of 4-allylphenyl acetate.
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Property Value Source

Molecular Formula C₁₁H₁₂O₂ [1]

Molecular Weight 176.21 g/mol [1]

CAS Number 61499-22-7 [1]

Appearance Colorless to light yellow liquid
Inferred from related

compounds

Boiling Point

Not explicitly available, but

expected to be higher than its

precursor, chavicol (~237 °C)

Inferred from related

compounds

Solubility

Expected to be soluble in

common organic solvents like

dichloromethane, ethyl

acetate, and acetone.

Inferred from structural

similarity

Synthesis of 4-Allylphenyl Acetate
The most direct and efficient method for the synthesis of 4-allylphenyl acetate is the

acetylation of its naturally occurring precursor, 4-allylphenol, more commonly known as

chavicol.

Underlying Principle: Nucleophilic Acyl Substitution
The synthesis hinges on the principle of nucleophilic acyl substitution. The phenolic hydroxyl

group of chavicol acts as a nucleophile, attacking the electrophilic carbonyl carbon of an

acetylating agent. The reaction is typically facilitated by a base, which serves to deprotonate

the phenol, thereby increasing its nucleophilicity.

Choice of Reagents: A Deliberate Selection
Starting Material: 4-Allylphenol (Chavicol). This naturally occurring compound is readily

available and serves as the direct precursor.

Acetylating Agent: Acetic anhydride is the preferred acetylating agent for this transformation.

It is highly reactive, and the byproduct, acetic acid, is easily removed during the workup.
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Acetyl chloride is an alternative but is more corrosive and produces HCl gas.

Base/Catalyst: Pyridine is an excellent choice as it serves a dual purpose. It acts as a base

to deprotonate the phenol and also as a nucleophilic catalyst, forming a highly reactive

acetylpyridinium ion intermediate, which accelerates the reaction. Other tertiary amines like

triethylamine can also be used. For a greener approach, solid catalysts like expansive

graphite can be employed.

Detailed Experimental Protocol
This protocol is a robust method for the laboratory-scale synthesis of 4-allylphenyl acetate.

Materials:

4-Allylphenol (chavicol)

Acetic anhydride

Pyridine (anhydrous)

Toluene

Diethyl ether

5% Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser (optional, for heating)
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Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 4-allylphenol (1.0 equivalent) in

anhydrous pyridine (2-10 mL per mmol of phenol) under an inert atmosphere (e.g., nitrogen

or argon).

Addition of Acetylating Agent: Cool the solution to 0 °C using an ice bath. To the stirred

solution, add acetic anhydride (1.5 - 2.0 equivalents per hydroxyl group) dropwise.[2]

Reaction: Allow the reaction mixture to warm to room temperature and stir until the starting

material is completely consumed. The progress of the reaction can be monitored by Thin

Layer Chromatography (TLC).[2]

Quenching: Once the reaction is complete, carefully quench the reaction by adding methanol

to consume any excess acetic anhydride.

Work-up:

Dilute the reaction mixture with diethyl ether.

Transfer the mixture to a separatory funnel and wash successively with 5% HCl solution

(to remove pyridine), saturated NaHCO₃ solution (to remove acetic acid), and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter off the drying agent.

Concentrate the filtrate under reduced pressure using a rotary evaporator. To ensure

complete removal of pyridine, co-evaporation with toluene may be necessary.[2]
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The crude product can be purified by vacuum distillation or column chromatography on

silica gel to afford pure 4-allylphenyl acetate.

Reaction Work-up Purification

Dissolve Chavicol
in Pyridine

Add Acetic Anhydride
at 0 °C

Stir at Room Temp.
(Monitor by TLC) Quench with Methanol Dilute with Ether

& Wash with HCl, NaHCO₃, Brine Dry Organic Layer Concentrate under
Reduced Pressure

Purify by Distillation
or Chromatography 4-Allylphenyl Acetate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-allylphenyl acetate.

Reaction Mechanism
The acetylation of chavicol with acetic anhydride in the presence of pyridine proceeds through

a well-established nucleophilic acyl substitution mechanism.
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Caption: Mechanism of pyridine-catalyzed acetylation of chavicol.

Spectroscopic Characterization
Accurate characterization of the synthesized product is critical for confirming its identity and

purity. While experimental spectra for 4-allylphenyl acetate are not widely available in public
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databases, the expected spectral features can be predicted based on its structure.

¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum is expected to show distinct signals for the aromatic, allyl, and

acetate protons.

Proton Assignment
Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

Acetate (CH₃) ~2.3 Singlet 3H

Allyl (-CH₂-) ~3.4 Doublet 2H

Allyl (=CH₂) ~5.1 Multiplet 2H

Allyl (-CH=) ~5.9 Multiplet 1H

Aromatic (H-2, H-6) ~7.0 Doublet 2H

Aromatic (H-3, H-5) ~7.2 Doublet 2H

¹³C NMR Spectroscopy (Predicted)
The carbon NMR spectrum will provide information on the number of unique carbon

environments.
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Carbon Assignment Predicted Chemical Shift (δ, ppm)

Acetate (CH₃) ~21

Allyl (-CH₂) ~40

Allyl (=CH₂) ~116

Aromatic (C-2, C-6) ~122

Aromatic (C-3, C-5) ~130

Allyl (-CH=) ~137

Aromatic (C-4) ~138

Aromatic (C-1) ~149

Carbonyl (C=O) ~169

Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the functional groups present in

the molecule.

Functional Group Wavenumber (cm⁻¹) Description

C=O (ester) ~1760 Strong, sharp absorption

C-O (ester) ~1200-1250 Strong absorption

C=C (aromatic) ~1600, ~1500 Medium to weak absorptions

C=C (alkene) ~1640 Medium absorption

=C-H (alkene) ~3080 Medium absorption

C-H (aromatic) ~3030 Medium absorption

C-H (alkane) ~2850-2960 Medium absorptions

Mass Spectrometry
The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.
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Molecular Ion (M⁺): A peak at m/z = 176, corresponding to the molecular weight of the

compound.

Key Fragments:

Loss of ketene (CH₂=C=O): A prominent peak at m/z = 134, resulting from the loss of a

ketene molecule from the molecular ion, a common fragmentation pathway for phenyl

acetates. This would form the 4-allylphenol radical cation.

Loss of the acetyl group (CH₃CO): A peak at m/z = 133.

Loss of the allyl group (C₃H₅): A peak at m/z = 135.

Tropylium ion: A peak at m/z = 91, characteristic of many benzyl-containing compounds,

formed through rearrangement.

Applications and Future Directions
While the direct applications of 4-allylphenyl acetate in drug development are not yet

extensively documented, its structural motifs suggest several areas of potential interest.

Prodrug Design: The acetate group can be used as a promoiety to improve the lipophilicity

and membrane permeability of a parent drug molecule containing a phenolic hydroxyl group.

This ester linkage can be designed to be cleaved by esterases in vivo, releasing the active

drug.

Derivatization for Structure-Activity Relationship (SAR) Studies: The allyl group is a versatile

handle for a variety of chemical transformations, including oxidation, reduction, and addition

reactions. This allows for the synthesis of a library of derivatives to explore SAR.

Biological Activity of the Phenylpropanoid Scaffold: The parent molecule, chavicol, exhibits a

range of biological activities, including antimicrobial, anti-inflammatory, and antioxidant

properties. It is plausible that 4-allylphenyl acetate may retain or possess modified versions

of these activities, making it a candidate for screening in various biological assays. For

instance, related phenylpropanoids have been investigated for their potential as anticancer

and antilipase agents.[3]
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Safety and Handling
As with any chemical, proper safety precautions must be observed when handling 4-
allylphenyl acetate and the reagents used in its synthesis.

4-Allylphenyl Acetate: While a specific Material Safety Data Sheet (MSDS) is not widely

available, based on its structure and related compounds, it should be handled with care.

Avoid contact with skin and eyes, and work in a well-ventilated area.

Acetic Anhydride: Corrosive and a lachrymator. Handle in a fume hood with appropriate

personal protective equipment (PPE), including gloves and safety goggles.

Pyridine: Flammable, toxic, and has a strong, unpleasant odor. Handle in a fume hood with

appropriate PPE.

4-Allylphenol (Chavicol): Can be an irritant. Handle with appropriate PPE.

Conclusion
4-Allylphenyl acetate is a readily accessible compound with a structure that holds potential for

applications in medicinal chemistry and drug discovery. This guide has provided a

comprehensive overview of its structure, a detailed and practical protocol for its synthesis, and

an analysis of its expected spectroscopic characteristics. By understanding the fundamental

principles behind its synthesis and characterization, researchers are well-equipped to produce

and utilize this compound in their scientific endeavors. Further investigation into the biological

activities of 4-allylphenyl acetate is warranted to fully explore its therapeutic potential.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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